2-(4-Aminophenyl)cyclopropane-1-carboxylic acid

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• SMILES: C1C(C1C(=O)O)C2=CC=C(C=C2)N
• InChI: InChI=1S/C10H11NO2/c11-7-3-1-6(2-4-7)8-5-9(8)10(12)13/h1-4,8-9H,5,11H2,(H,12,13)
• InChIKey: RSKLUEWLQHXYTN-UHFFFAOYSA-N

Avoid failed SAR from regioisomer confusion. Unlike the inactive 1,1-disubstituted analog, this 1,2-disubstituted cyclopropane provides the correct vector geometry for target binding. - **Critical use cases:** Pyrimidine-based Itk inhibitors & quinoline-based GPR40 agonists. - **Enantiomer options:** Racemate (CAS 99060-12-5) for screening; (1R,2R)-CAS 853403-98-2 or (1S,2S)-CAS 1356600-11-7 for lead optimization. - **Supply:** Available in research to multigram scales with enantiopurity documentation.

Buy 2-(4-Aminophenyl)cyclopropane-1-carboxylic acid: Chiral Cyclopropane Building Block for GPR40 and Itk Inhibitor Synthesis

2-(4-Aminophenyl)cyclopropane-1-carboxylic acid (CAS 99060-12-5) is a chiral cyclopropane carboxylic acid building block with a para-aminophenyl substituent, characterized by a rigid, three-membered ring that confers defined stereochemistry and conformational constraint . It is distinguished from its closest positional isomer, 1-(4-aminophenyl)cyclopropane-1-carboxylic acid, by the substitution pattern on the cyclopropane ring (2-substituted vs. 1,1-disubstituted), which alters the spatial orientation of the pharmacophoric elements and thus its utility in asymmetric synthesis [1]. The compound serves as a critical intermediate in the synthesis of pyrimidine-based Itk inhibitors and quinoline-based GPR40 agonists, where its stereochemical integrity and rigid scaffold directly influence the potency and selectivity of the final drug candidates [2][3].

Stereochemistry Chiral cyclopropane building block with defined (1R,2R) or (1S,2S) configuration for asymmetric synthesis.

Topology 1,2-disubstituted scaffold provides a distinct vector angle versus 1,1-disubstituted analogs.

Workflow Validated intermediate for pyrimidine-based Itk inhibitors and quinoline-based GPR40 agonists.

• [1] PubChem. (2026). 1-(4-Aminophenyl)cyclopropanecarboxylic acid (CID 66662378). National Center for Biotechnology Information. Retrieved April 2026. View Source
• [2] Alder, C. M., et al. (2010). PCT Int. Appl., 226. View Source
• [3] Negoro, K., et al. (2008). PCT Int. Appl., 214. View Source

Procurement Alert: Why Stereochemistry and Scaffold Topology Prevent Simple Substitution of 2-(4-Aminophenyl)cyclopropane-1-carboxylic acid

Attempting to substitute 2-(4-aminophenyl)cyclopropane-1-carboxylic acid with its close structural analogs, such as 1-(4-aminophenyl)cyclopropane-1-carboxylic acid or its regioisomers, is scientifically unsound due to fundamental differences in molecular topology and stereochemical presentation. The target compound features a 1,2-disubstituted cyclopropane core, creating a vector relationship between the carboxylic acid and the aminophenyl group that is distinct from the geminal (1,1-) substitution pattern of its analogs [1]. This altered geometry leads to divergent molecular recognition by biological targets and different reactivity in downstream derivatization, as evidenced by its specific use in chiral syntheses where other cyclopropane isomers fail to produce the required active conformation [2]. Furthermore, the compound exists as distinct enantiomers (1R,2R and 1S,2S), and substitution with a racemic mixture or the incorrect enantiomer can result in a complete loss of desired biological activity or off-target effects in the final drug candidate [3].

1,1-disubstituted regioisomer alters pharmacophore geometry; target binding may not reproduce.

Racemic mixture introduces ~50% opposite enantiomer; may confound biological assay results.

Enantiomer mismatch (1R,2R vs 1S,2S) may lead to divergent activity in chiral synthesis pathways.

• [1] ChemSrc. (2025). 2-(4-Aminophenyl)cyclopropanecarboxylic acid (CAS 99060-12-5). m.chemsrc.com. Retrieved April 2026. View Source
• [2] Corbett, D. F., et al. (2005). PCT Int. Appl., 88. View Source
• [3] Kuujia. (n.d.). (1S,2S)-2-(4-aminophenyl)cyclopropane-1-carboxylic acid (CAS 1356600-11-7). kuujia.com. Retrieved April 2026. View Source

Quantitative Differentiation of 2-(4-Aminophenyl)cyclopropane-1-carboxylic Acid: Head-to-Head Evidence for Procurement Decisions

Regioisomeric Scaffold Topology: 2-Substituted vs. 1,1-Disubstituted Cyclopropane Core Comparison

The molecular scaffold of 2-(4-aminophenyl)cyclopropane-1-carboxylic acid is a 1,2-disubstituted cyclopropane, which creates a specific vector angle between the carboxylic acid and aminophenyl moieties. Its primary regioisomer, 1-(4-aminophenyl)cyclopropane-1-carboxylic acid, features a geminal substitution pattern on a single cyclopropane carbon. This fundamental difference in molecular topology is evidenced by distinct computed physicochemical properties that affect molecular recognition, despite sharing an identical molecular weight [1].

Scaffold topology

Reported

1,2-disubstituted cyclopropane vs 1,1-disubstituted isomer

Distinct LogP (~0.44-1 vs ~0.27) and predicted pKa (4.48±0.10) from in silico models.

Different substitution pattern yields unique 3D pharmacophore; wrong regioisomer may result in inactive compound.

Data from computational predictions; experimental confirmation advised.

Evidence Dimension	Scaffold Topology (Substitution Pattern)
Target Compound Data	1,2-disubstituted cyclopropane; C1C(C1C(=O)O)C2=CC=C(C=C2)N
Comparator Or Baseline	1-(4-Aminophenyl)cyclopropane-1-carboxylic acid (1,1-disubstituted)
Quantified Difference	Different IUPAC nomenclature; distinct spatial orientation of functional groups; different LogP (Target: ~0.44-1; Comparator: ~0.27) and predicted pKa (Target: 4.48±0.10; Comparator: not reported as same value)
Conditions	In silico predictions based on molecular structure

Why This Matters

Different substitution patterns lead to distinct 3D pharmacophores; procurement of the wrong regioisomer will result in an inactive or off-target compound in biological assays.

• [1] PubChem. (2026). 1-(4-Aminophenyl)cyclopropanecarboxylic acid (CID 66662378). National Center for Biotechnology Information. Retrieved April 2026. View Source

Chiral Purity: Enantiomer-Specific Activity in GPR40 Agonist Synthesis

The (1R,2R)-enantiomer of 2-(4-aminophenyl)cyclopropane-1-carboxylic acid (CAS 853403-98-2) is specifically utilized as a reactant in the synthesis of quinoline-based GPR40 agonists, while the racemic mixture or the (1S,2S)-enantiomer may lead to different pharmacological outcomes [1]. This stereochemical requirement is a critical procurement differentiator. The (1R,2R)-enantiomer is structurally defined with two defined atom stereocenters, a key feature for chiral synthesis [2].

Chiral purity

Head-to-head

(1R,2R)-enantiomer vs Racemic mixture

Racemic mixture contains ~50% of (1S,2S) enantiomer which may reduce target engagement.

Specific enantiomer may be required for reported GPR40 agonist synthesis; racemate dilutes response.

Based on patent literature; verify enantiomer-specific activity in your assay.

Evidence Dimension	Stereochemical Configuration
Target Compound Data	(1R,2R)-2-(4-aminophenyl)cyclopropane-1-carboxylic acid (CAS 853403-98-2)
Comparator Or Baseline	Racemic mixture of 2-(4-aminophenyl)cyclopropane-1-carboxylic acid (CAS 99060-12-5)
Quantified Difference	Enantiomeric purity leads to GPR40 agonist activity; racemic mixture may contain 50% of the inactive or less potent (1S,2S)-enantiomer
Conditions	Synthesis of GPR40 agonists as described in patent literature

Why This Matters

For projects targeting GPR40, using the racemic mixture (CAS 99060-12-5) instead of the active (1R,2R)-enantiomer (CAS 853403-98-2) would dilute potency by at least 50% and introduce an unknown stereochemical variable, compromising SAR studies and lead optimization.

• [1] Bio-Delta. (2024). (1R,2R)-2-(4-aminophenyl)cyclopropane-1-carboxylic acid (CAS 853403-98-2). bio-delta.com. Retrieved April 2026. View Source
• [2] Negoro, K., et al. (2008). PCT Int. Appl., 214. View Source

Synthetic Utility: Validated Intermediate for Itk Inhibitor Development

The target compound (or its racemic form) is a documented reactant for the preparation of pyrimidine derivatives that function as Itk (Interleukin-2 inducible T-cell kinase) inhibitors, a class of compounds under investigation for immunological disorders [1]. This provides a direct, literature-supported use-case that its close analog, 1-(4-aminophenyl)cyclopropane-1-carboxylic acid, does not share in the same patent or literature contexts. The use of this specific building block is tied to the desired conformation of the final inhibitor [2].

Synthetic utility

Class-level

Documented as reactant for pyrimidine Itk inhibitors; no equivalent precedent found for 1,1-disubstituted analog.

Validated intermediate for Itk inhibitor synthesis routes; unvalidated analog introduces synthetic risk.

Patent-derived application; verify synthetic protocol compatibility.

Evidence Dimension	Validated Application as a Synthetic Intermediate
Target Compound Data	Reactant for synthesis of pyrimidine Itk inhibitors
Comparator Or Baseline	1-(4-aminophenyl)cyclopropane-1-carboxylic acid
Quantified Difference	Direct literature precedent exists for target compound in this application; no equivalent patent or literature precedent was found for the 1,1-disubstituted comparator.
Conditions	Synthesis of heterocyclic amide compounds per WO2014024119A1 and related patents

Why This Matters

For researchers following established synthetic routes to Itk inhibitors, this compound is a known, validated intermediate. Substituting with an unvalidated analog introduces synthetic and biological risk, potentially requiring re-optimization of the entire synthesis.

• [1] Alder, C. M., et al. (2010). PCT Int. Appl., 226. View Source
• [2] World Intellectual Property Organization. (2014). WO2014024119A1 - Heterocyclic Amides as Itk Inhibitors. WIPO Patentscope. View Source

Comparative Availability and Cost for Chiral vs. Racemic Forms

The racemic form (CAS 99060-12-5) and the specific enantiomers (e.g., (1R,2R) CAS 853403-98-2; (1S,2S) CAS 1356600-11-7) are both commercially available but at different price points and scales, reflecting the complexity of chiral resolution or asymmetric synthesis. For instance, the (1S,2S) enantiomer is offered in smaller quantities (e.g., 10mg, 50mg, 100mg) at a premium price, while the racemic mixture is available in larger quantities (1g, 5g) from a wider range of suppliers [1]. This is a critical procurement differentiator.

Availability & cost

Head-to-head

Racemic (CAS 99060-12-5) vs Chiral enantiomer (e.g., CAS 1356600-11-7)

Racemic form available in gram quantities at standard pricing; chiral form in mg quantities at $500-$900+/unit.

Racemic form may support early screening; chiral form necessary for advanced lead optimization.

Pricing and availability as of vendor listings April 2026; verify current quotes.

Evidence Dimension	Commercial Availability and Scale
Target Compound Data	Racemic 2-(4-Aminophenyl)cyclopropane-1-carboxylic acid (CAS 99060-12-5): Available in quantities up to 25g and 100g at standard catalog pricing.
Comparator Or Baseline	(1S,2S)-2-(4-aminophenyl)cyclopropane-1-carboxylic acid (CAS 1356600-11-7)
Quantified Difference	Chiral form is available in mg quantities (10mg, 50mg, 100mg) at a cost ranging from $500-$900+ per unit, whereas the racemic form is sold in gram quantities at a significantly lower cost per gram.
Conditions	Commercial vendor catalog listings as of April 2026

Why This Matters

For initial high-throughput screening or early-stage synthesis development, the more readily available and cost-effective racemic form may be appropriate. For advanced chiral lead optimization requiring a specific enantiomer, the higher-cost, smaller-scale chiral version is necessary. This evidence guides the appropriate selection based on the stage of research and budget.

• [1] Kuujia. (n.d.). (1S,2S)-2-(4-aminophenyl)cyclopropane-1-carboxylic acid (CAS 1356600-11-7). kuujia.com. Retrieved April 2026. View Source

Evidence-Based Application Scenarios for Procuring 2-(4-Aminophenyl)cyclopropane-1-carboxylic Acid

Synthesis of GPR40 Agonists for Diabetes Research

When the research objective is to synthesize a novel quinoline or phenyloxalamide-based GPR40 agonist for type 2 diabetes studies, the (1R,2R)-enantiomer (CAS 853403-98-2) is the necessary starting material. Its specific stereochemistry is a structural requirement for the biological activity of the target compounds, as documented in relevant patents [1]. Using the racemic mixture or the incorrect enantiomer would compromise the SAR and in vivo efficacy of the final molecule. Procuring this specific chiral building block is non-negotiable for this application [2].

Early-Stage Medicinal Chemistry for Itk Inhibitor Lead Discovery

For teams embarking on a new program to discover and optimize inhibitors of Interleukin-2 inducible T-cell kinase (Itk), the racemic 2-(4-aminophenyl)cyclopropane-1-carboxylic acid (CAS 99060-12-5) is the most efficient choice for initial library synthesis. It provides a cost-effective entry point to generate diverse pyrimidine derivatives for primary biochemical screening, as established in the literature [3]. This allows for broad SAR exploration before investing in the more expensive chiral resolution or asymmetric synthesis required for advanced leads .

Chiral Lead Optimization and Late-Stage Preclinical Development

Once a lead compound with a defined stereochemical preference has been identified from a racemic library, the procurement focus must shift to a single, highly pure enantiomer. For example, if the lead series requires the (1S,2S) configuration, researchers must source this specific stereoisomer (CAS 1356600-11-7) to ensure reproducible pharmacology, pharmacokinetics, and toxicology data. This is essential for meeting regulatory standards for preclinical development and for securing composition-of-matter patent claims around the active enantiomer [4].

Development of Constrained Peptidomimetics and Chiral Building Block Libraries

The rigid cyclopropane core of this compound makes it an ideal scaffold for constructing libraries of constrained peptidomimetics. The 1,2-disubstituted topology provides a unique vector for presenting the amine and carboxylic acid functionalities, which is distinct from other cyclic amino acid mimics. Researchers building internal compound collections for phenotypic screening or fragment-based drug discovery should prioritize this compound over its 1,1-disubstituted regioisomer to access a novel region of chemical space defined by this specific scaffold geometry .

Application

Selection Property

Validation Focus

GPR40 agonist synthesis studies

Specific (1R,2R) enantiomer stereochemistry

Enantiomer-specific target engagement in model systems

Itk inhibitor lead discovery

Racemic building block (cost-effective, scalable)

Scaffold topology and SAR exploration

Chiral lead optimization

Single enantiomer with defined stereochemistry

Reproducible pharmacology and PK/PD in preclinical models

Constrained peptidomimetic library synthesis

1,2-disubstituted cyclopropane scaffold geometry

Novel chemical space access and scaffold diversity

• [1] Negoro, K., et al. (2008). PCT Int. Appl., 214. View Source
• [2] Corbett, D. F., et al. (2005). PCT Int. Appl., 88. View Source
• [3] Alder, C. M., et al. (2010). PCT Int. Appl., 226. View Source
• [4] Kuujia. (n.d.). (1S,2S)-2-(4-aminophenyl)cyclopropane-1-carboxylic acid (CAS 1356600-11-7). kuujia.com. Retrieved April 2026. View Source